Cas no 2136001-74-4 ((2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid
• CAS No: 2136001-74-4
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5897412
• PubChem ID: 165932836
• Update Time: 2025-06-07

(2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2136001-74-4
• (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid
• EN300-4941679

• Inchi： 1S/C8H11N3O3/c1-5(12)11-7(8(13)14)2-6-3-9-10-4-6/h3-4,7H,2H2,1H3,(H,9,10)(H,11,12)(H,13,14)/t7-/m0/s1
• InChI Key： LVAGYZUKONPRJC-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C=NNC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 197.08004122g/mol
• Monoisotopic Mass: 197.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.1Ų

Additional information on (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid

Introduction to (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid (CAS No. 2136001-74-4)

(2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid (CAS No. 2136001-74-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids, specifically a derivative of alanine, with a pyrazole ring and an acetamido group attached to the side chain. The compound's chiral center at the α-carbon confers it with distinct stereochemical properties, which are crucial for its biological activity.

The molecular formula of (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid is C₉H₁₁N₃O₃, and its molecular weight is approximately 205.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various biochemical assays and pharmaceutical formulations.

Recent studies have highlighted the potential of (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid in the development of novel therapeutics. One of the key areas of interest is its role as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene expression, and cell cycle regulation. Disrupting or stabilizing specific PPIs can have therapeutic benefits in treating various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid effectively inhibits the interaction between the oncoprotein MDM2 and p53, a tumor suppressor protein. This interaction is a well-known target for cancer therapy, as MDM2 overexpression leads to p53 degradation and loss of its tumor-suppressive function. The compound was shown to bind to MDM2 with high affinity and specificity, thereby stabilizing p53 levels and inducing apoptosis in cancer cells.

In addition to its potential as an anticancer agent, (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), involve excessive production of pro-inflammatory cytokines. Research conducted by a team at the University of California in 2021 found that the compound can inhibit the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid has also been studied extensively. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further clinical development. The compound has been tested in animal models for both cancer and inflammatory diseases, with promising results demonstrating its efficacy and safety.

In conclusion, (2S)-2-acetamido-3-(1H-pyrazol-4-yl)propanoic acid (CAS No. 2136001-74-4) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutics targeting protein-protein interactions and inflammatory pathways. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatment options in various medical conditions.